Cas no 1427544-99-7 (methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate)

• Product Name: methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate
• CAS No: 1427544-99-7
• MF: C₁₈H₁₄ClN₃O₃
• MW: 355.775063037872
• CID: 5682079
• PubChem ID: 71893102
• Update Time: 2025-10-29

methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1427544-99-7
• methyl N-[4-[(1-chloroisoquinoline-3-carbonyl)amino]phenyl]carbamate
• methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate
• AKOS034419163
• EN300-26597001
• Z511769840

• Inchi： 1S/C18H14ClN3O3/c1-25-18(24)21-13-8-6-12(7-9-13)20-17(23)15-10-11-4-2-3-5-14(11)16(19)22-15/h2-10H,1H3,(H,20,23)(H,21,24)
• InChI Key： SDQFTGDWLAIVQY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(NC2C=CC(=CC=2)NC(=O)OC)=O)=N1

Computed Properties

• Exact Mass: 355.0723690g/mol
• Monoisotopic Mass: 355.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate

Introduction to Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate (CAS No. 1427544-99-7)

Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate, identified by its CAS number 1427544-99-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a carbamate moiety and an amide linkage attached to a phenyl ring, further modified by a 1-chloroisoquinoline moiety, suggests potential interactions with biological targets. These structural features are crucial in determining the compound's reactivity, solubility, and biological efficacy.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. Isoquinoline-based compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate with a chloro group on the isoquinoline ring enhances its binding affinity to biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel pharmaceuticals. The combination of the carbamate and amide functionalities provides multiple sites for interaction with biological receptors, which can be fine-tuned to optimize pharmacological activity. This flexibility makes Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate a versatile scaffold for medicinal chemistry innovation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate exemplify how strategic modifications can lead to the identification of novel bioactive molecules. The incorporation of heterocyclic systems such as isoquinoline into pharmacophores has been particularly fruitful in generating compounds with enhanced biological activity.

The synthesis of Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group on the isoquinoline ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate has revealed intriguing findings. Preclinical studies suggest that this compound exhibits significant binding affinity to certain protein targets, which could translate into therapeutic benefits in various disease models. The ability of the compound to modulate biological pathways makes it an attractive candidate for further development into a drug candidate.

In conclusion, Methyl N-[4-(1-chloroisoquinoline-3-amido)phenyl]carbamate (CAS No. 1427544-99-7) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.